Cas no 1201187-18-9 (6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE)

• Product Name: 6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• CAS No: 1201187-18-9
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• MDL: MFCD15528775
• CID: 2101767
• Update Time: 2025-05-21

6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• 6-Chloro-4-(trifluoromethyl)nicotinonitrile

• MDL： MFCD15528775
• Inchi： 1S/C7H2ClF3N2/c8-6-1-5(7(9,10)11)4(2-12)3-13-6/h1,3H
• InChI Key： MXQLUANSPBCUGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C#N)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE

6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE: A Multifunctional Building Block in Modern Medicinal Chemistry

6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE (CAS No. 1201187-18-9) is a fluorinated heterocyclic compound that has emerged as a critical scaffold in the development of next-generation pharmaceuticals. This compound, characterized by its pyridine ring system substituted with a chloro group at position 6, a trifluoromethyl group at position 4, and a nitrile functionality at position 3, exhibits unique electronic and steric properties that make it highly versatile for drug design. Recent studies have highlighted its role as a privileged structure in the modulation of protein-protein interactions and enzyme inhibition pathways, particularly in oncology and antiviral research.

The molecular architecture of this compound is defined by the strategic placement of fluorine atoms, which significantly influence its physicochemical properties. The presence of the trifluoromethyl group (-CF₃) introduces electron-withdrawing effects that enhance metabolic stability while maintaining lipophilicity—a critical balance for optimal drug-like properties. The nitrile functional group (-CN) further contributes to bioisosteric flexibility, enabling the formation of hydrogen bonds or coordination complexes with target proteins. These characteristics align with contemporary medicinal chemistry strategies aimed at improving oral bioavailability and tissue penetration.

Synthetic approaches to this compound have evolved significantly over the past decade. Modern methodologies focus on atom-efficient reactions such as transition-metal-catalyzed cross-couplings and cascade processes that minimize byproduct formation. Notably, recent publications in JACS (2023) describe a palladium-mediated C-H functionalization pathway that selectively installs the chloro substituent at position 6, achieving high regioselectivity through directed metalation techniques. This advancement reduces reliance on traditional halogenation reagents, addressing both cost and environmental concerns associated with large-scale production.

In the realm of drug discovery, this scaffold has demonstrated remarkable utility as an inhibitor of kinases and proteases—two enzyme families central to disease pathogenesis. For instance, a 2024 study published in Nature Communications reported that derivatives bearing this core structure exhibited nanomolar potency against CDK4/6 kinases, with improved selectivity over off-target enzymes compared to first-generation inhibitors. The trifluoromethyl substitution was identified as crucial for optimizing interactions within the ATP-binding pocket through π-cation interactions and hydrophobic effects.

The application of this compound extends beyond small-molecule therapeutics into biologically active materials science. Researchers at ETH Zürich (2023) incorporated it into polymeric drug delivery systems where its nitrile group facilitated reversible covalent bonding with tumor-specific enzymes, enabling stimuli-responsive release profiles. This approach addresses longstanding challenges in targeted chemotherapy by combining pharmacophore stability with site-specific activation mechanisms.

Analytical characterization of this compound requires advanced techniques due to its complex fluorinated structure. High-resolution mass spectrometry (HRMS) combined with nuclear magnetic resonance (NMR) spectroscopy remains the gold standard for structural confirmation. Notably, the distinct coupling patterns observed in ¹⁹F NMR provide unambiguous evidence for the spatial arrangement of fluorine atoms—a critical parameter for quality control in pharmaceutical manufacturing.

Eco-friendly synthesis routes are currently under investigation to enhance sustainability metrics across production chains. A groundbreaking approach published in Green Chemistry (2024) employs visible-light photoredox catalysis to construct the pyridine ring system from readily available feedstocks under solvent-free conditions. This methodology reduces energy consumption by 40% compared to conventional thermal protocols while maintaining >95% yield efficiency.

The compound's role as a privileged scaffold is further underscored by its participation in fragment-based drug discovery campaigns. X-ray crystallography studies have revealed that its planar geometry allows optimal π-stacking interactions with aromatic residues in target proteins—a feature exploited in designing antagonists for G protein-coupled receptors (GPCRs). This property has accelerated lead optimization processes across multiple therapeutic areas including neurodegenerative diseases and metabolic disorders.

In material science applications, derivatives of this compound have shown promise as hole-transport materials in perovskite solar cells due to their high charge-carrier mobility and thermal stability up to 350°C. The trifluoromethyl substitution enhances resistance to photodegradation while maintaining favorable energy level alignment with perovskite layers—a breakthrough documented in Advanced Materials (2023).

Ongoing research focuses on expanding its chemical diversity through late-stage functionalization techniques. Recent developments include enzymatic nitrile hydration using nitrilase biocatalysts to generate carboxylic acid derivatives without compromising regiochemical integrity—a method particularly valuable for creating prodrug formulations with improved aqueous solubility profiles.

The compound's pharmacokinetic profile has been extensively studied using physiologically based pharmacokinetic (PBPK) modeling approaches. These studies reveal that its lipophilicity-solubility balance enables efficient intestinal absorption while minimizing P-glycoprotein efflux—a key factor contributing to its favorable oral bioavailability metrics reported across preclinical species models.

In conclusion, the unique combination of structural features embodied by this compound positions it as an indispensable tool in modern chemical biology research programs targeting complex disease mechanisms. Its continued evolution through synthetic innovation and application diversification ensures sustained relevance across both academic discovery platforms and industrial development pipelines worldwide.